Cas no 2229622-26-6 (1-methyl-4-(pyrrolidin-3-yl)methyl-1H-indole)

• Product Name: 1-methyl-4-(pyrrolidin-3-yl)methyl-1H-indole
• CAS No: 2229622-26-6
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 6170574
• PubChem ID: 165865237
• Update Time: 2025-05-28

1-methyl-4-(pyrrolidin-3-yl)methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(pyrrolidin-3-yl)methyl-1H-indole
• EN300-1792385
• 2229622-26-6
• 1-methyl-4-[(pyrrolidin-3-yl)methyl]-1H-indole

• Inchi： 1S/C14H18N2/c1-16-8-6-13-12(3-2-4-14(13)16)9-11-5-7-15-10-11/h2-4,6,8,11,15H,5,7,9-10H2,1H3
• InChI Key： DCLMGFGNWXXAFQ-UHFFFAOYSA-N
• SMILES： N1CCC(CC2=CC=CC3=C2C=CN3C)C1

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17Ų

Additional information on 1-methyl-4-(pyrrolidin-3-yl)methyl-1H-indole

Exploring the Potential of 1-methyl-4-(pyrrolidin-3-yl)methyl-1H-indole (CAS No. 2229622-26-6) in Modern Research

The compound 1-methyl-4-(pyrrolidin-3-yl)methyl-1H-indole (CAS No. 2229622-26-6) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. This indole derivative, characterized by its pyrrolidine substitution, offers a versatile scaffold for drug discovery and development. Researchers are particularly interested in its role as a bioactive molecule, with studies suggesting its relevance in modulating neurotransmitter systems and enzyme interactions.

In the context of current scientific trends, 1-methyl-4-(pyrrolidin-3-yl)methyl-1H-indole aligns with the growing demand for small-molecule therapeutics targeting neurological and metabolic disorders. Its indole core is a common motif in many FDA-approved drugs, making it a promising candidate for further exploration. The compound's CAS No. 2229622-26-6 is frequently searched in academic databases, reflecting its rising prominence in medicinal chemistry and drug design.

One of the key advantages of 1-methyl-4-(pyrrolidin-3-yl)methyl-1H-indole lies in its structural modularity, which allows for easy derivatization to optimize pharmacokinetic properties. This feature is highly sought after in the development of next-generation therapeutics, where target selectivity and low toxicity are paramount. Recent publications have highlighted its potential in GPCR modulation, a hot topic in drug discovery due to the role of GPCRs in various physiological processes.

The synthesis of 1-methyl-4-(pyrrolidin-3-yl)methyl-1H-indole (CAS No. 2229622-26-6) typically involves multistep organic reactions, including alkylation and cyclization strategies. Researchers are increasingly focusing on green chemistry approaches to improve the sustainability of its production, addressing the global push for environmentally friendly synthetic methods. This aligns with the broader industry shift toward sustainable drug development.

From a commercial perspective, the demand for 1-methyl-4-(pyrrolidin-3-yl)methyl-1H-indole is driven by its potential in high-throughput screening libraries and fragment-based drug discovery. Its pyrrolidine moiety enhances solubility and bioavailability, making it a valuable building block for lead optimization. Companies specializing in custom synthesis and contract research are actively offering this compound to support academic and industrial projects.

In conclusion, 1-methyl-4-(pyrrolidin-3-yl)methyl-1H-indole (CAS No. 2229622-26-6) represents a compelling area of research with broad implications for drug discovery and biochemical applications. Its structural features, combined with the growing interest in neuroactive compounds and enzyme inhibitors, position it as a molecule of significant scientific and commercial value. Future studies will likely explore its therapeutic potential in greater depth, leveraging advances in computational chemistry and structural biology.